Cas no 1480547-81-6 (4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline)

• Product Name: 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline
• CAS No: 1480547-81-6
• MF: C₁₁H₉BrFNS
• MW: 286.163264036179
• CID: 5151109
• PubChem ID: 65435486
• Update Time: 2025-10-30

4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(4-bromo-3-fluorophenyl)-
• 4-Bromo-3-fluoro-N-(thiophen-2-ylmethyl)aniline
• 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline
• EN300-162240
• 1480547-81-6
• CS-0304544
• AKOS014771904
• F83580
• 4-bromo-3-fluoro-N-[(thiophen-2-yl)methyl]aniline

• Inchi： 1S/C11H9BrFNS/c12-10-4-3-8(6-11(10)13)14-7-9-2-1-5-15-9/h1-6,14H,7H2
• InChI Key： PYYUNDJUCXPEFE-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(Br)C(F)=C2)SC=CC=1

Computed Properties

• Exact Mass: 284.96231g/mol
• Monoisotopic Mass: 284.96231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline

4-Bromo-3-Fluoro-N-(Thiophen-2-Yl)Methylaniline: A Comprehensive Overview

4-Bromo-3-fluoro-N-(thiophen-2-yl)methylaniline is a chemically synthesized compound with the CAS number 1480547-81-6. This compound belongs to the class of aromatic amines, characterized by the presence of a benzene ring substituted with bromine, fluorine, and a thiophene moiety. The structure of this compound is notable for its electron-withdrawing groups, which significantly influence its chemical reactivity and biological activity.

The synthesis of 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline involves a series of multi-step reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the coupling reactions required for its preparation.

One of the most intriguing aspects of 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline is its potential application in drug discovery. The presence of the thiophene group introduces unique electronic properties that can enhance the compound's ability to interact with biological targets. Recent studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for further exploration in oncology research.

In addition to its pharmaceutical applications, 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its consideration as a potential building block for constructing functional materials, such as metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The electronic properties of 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline have been extensively studied using computational chemistry methods. Density functional theory (DFT) calculations have revealed that the compound's electron-withdrawing groups significantly alter its π-electron density, which could influence its reactivity in various chemical transformations. These insights have been valuable in guiding experimental studies aimed at optimizing the compound's synthesis and application.

From an environmental perspective, understanding the fate and transport of 4-bromo-3-fluoro-N-(thiophen-2-yl)methylaniline in natural systems is crucial. Recent research has focused on evaluating its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that the compound exhibits low acute toxicity but may accumulate in certain environmental compartments under specific conditions.

In conclusion, 4-bromo-3-fluoro-N-(thiophen-2-yli)methylaniline is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity make it an attractive target for further research and development. As advancements in synthetic methodologies and computational tools continue to emerge, the potential for this compound to contribute to innovative solutions in medicine and materials science remains vast.